N-(1-cyanocyclopentyl)-2-[3-(trifluoromethyl)piperidin-1-yl]acetamide

• IUPAC Name: N-(1-cyanocyclopentyl)-2-[3-(trifluoromethyl)piperidin-1-yl]acetamide
• InChI: InChI=1S/C14H20F3N3O/c15-14(16,17)11-4-3-7-20(8-11)9-12(21)19-13(10-18)5-1-2-6-13/h11H,1-9H2,(H,19,21)
• InChI Key: JPTSAIVIDDDHOY-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(C#N)NC(=O)CN2CCCC(C2)C(F)(F)F
• Molecular Formula: C14H20F3N3O
• Molecular Weight: 303.32 g/mol
• CAS No.: 1197686-79-5

Description

“N-(1-cyanocyclopentyl)-2-[3-(trifluoromethyl)piperidin-1-yl]acetamide” is a complex organic compound. It contains a cyclopentyl group (a five-membered carbon ring), a trifluoromethyl group (a carbon atom bonded to three fluorine atoms), and a piperidinyl group (a six-membered ring containing five carbon atoms and one nitrogen atom). The compound also features an acetamide group (consisting of a carbonyl group (C=O) and an amine (NH2)).

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. Trifluoromethyl-containing compounds, which have three equivalent C–F bonds, constitute possible starting materials for the synthesis of diverse fluorinated compounds through selective C–F bond activation. The exact method would depend on the specific reactions used to introduce the cyclopentyl, trifluoromethyl, piperidinyl, and acetamide groups.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The trifluoromethyl group is known to be electron-withdrawing, which could affect the reactivity of the compound.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its structure and the conditions under which the reactions are carried out. The trifluoromethyl group is known to undergo various reactions, including C–F bond activation.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, and solubility, would depend on its molecular structure. Trifluoromethyl groups are known to influence the properties of the compounds they are part of.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, its mechanism of action would involve interacting with biological molecules in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. Proper handling and disposal procedures should be followed to ensure safety.

Future Directions

Future research could explore the synthesis, properties, and potential applications of this compound. Given the interesting properties of trifluoromethyl-containing compounds, there could be many possibilities.